Cas no 1806062-73-6 (Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-acetate)
Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-acetate
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- Inchi: 1S/C9H7BrF3NO2/c1-16-7(15)3-5-8(9(12)13)4(10)2-6(11)14-5/h2,9H,3H2,1H3
- InChI Key: QVJBDOQYFWYKPN-UHFFFAOYSA-N
- SMILES: BrC1C=C(N=C(CC(=O)OC)C=1C(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 255
- XLogP3: 2.4
- Topological Polar Surface Area: 39.2
Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029061469-1g |
Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-acetate |
1806062-73-6 | 97% | 1g |
$1,534.70 | 2022-04-01 |
Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-acetate Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-acetate
Comprehensive Overview of Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-acetate (CAS No. 1806062-73-6)
Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-acetate (CAS No. 1806062-73-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridines, which are renowned for their versatility in synthetic chemistry. The presence of bromo, difluoromethyl, and fluoro substituents enhances its reactivity, making it a valuable intermediate for the development of novel bioactive molecules. Researchers are increasingly focusing on this compound due to its potential in drug discovery and crop protection formulations.
The structural uniqueness of Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-acetate lies in its multifunctional groups, which allow for diverse chemical transformations. The ester moiety (acetate group) provides a handle for further derivatization, while the halogen atoms facilitate cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These features align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient methods to reduce waste and improve atom economy. The compound's CAS No. 1806062-73-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its growing importance in academic and industrial settings.
In the context of pharmaceutical intermediates, Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-acetate has garnered attention for its role in designing kinase inhibitors and antiviral agents. The difluoromethyl group is particularly noteworthy, as it mimics the metabolic stability of trifluoromethyl groups while offering distinct electronic properties. This aligns with the rising demand for fluorinated compounds in medicinal chemistry, driven by their ability to enhance drug bioavailability and target selectivity. Recent publications highlight its utility in preclinical studies, where it serves as a scaffold for optimizing pharmacokinetic profiles.
From an agrochemical perspective, this compound is explored for its potential in pest control and herbicide formulations. The fluoropyridine core is a common motif in modern pesticides, contributing to improved efficacy and environmental safety. As regulatory pressures push for safer alternatives to traditional agrochemicals, Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-acetate offers a promising avenue for innovation. Its CAS No. 1806062-73-6 is often cited in patents related to next-generation crop protection, underscoring its commercial relevance.
Synthetic accessibility is another key advantage of this compound. Laboratories equipped with standard organic synthesis tools can readily incorporate it into multistep reactions. The compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, both of which are critical for accelerating drug development pipelines. Additionally, its compatibility with flow chemistry techniques aligns with the industry's shift toward continuous manufacturing processes.
In summary, Methyl 4-bromo-3-(difluoromethyl)-6-fluoropyridine-2-acetate (CAS No. 1806062-73-6) represents a cutting-edge chemical building block with broad applications in life sciences and material innovation. Its multifaceted reactivity, combined with the growing emphasis on sustainable chemistry and precision agriculture, positions it as a compound of significant interest for researchers and industry professionals alike.
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